N-cyclooctyl-2-naphthalenesulfonamide

• IUPAC Name: N-cyclooctylnaphthalene-2-sulfonamide
• InChI: InChI=1S/C18H23NO2S/c20-22(21,19-17-10-4-2-1-3-5-11-17)18-13-12-15-8-6-7-9-16(15)14-18/h6-9,12-14,17,19H,1-5,10-11H2
• InChI Key: RTMDTQDCTJVWLA-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)NS(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C18H23NO2S
• Molecular Weight: 317.4 g/mol

Description

N-cyclooctyl-2-naphthalenesulfonamide (CNSA) is a sulfonamide derivative that has been used extensively in scientific research due to its unique chemical properties. CNSA is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many types of cancer cells. The inhibition of CA IX by CNSA has been shown to have significant anticancer effects, making it a promising candidate for cancer therapy.

Mechanism of Action

N-cyclooctyl-2-naphthalenesulfonamide exerts its anticancer effects by inhibiting the activity of CA IX. CA IX is overexpressed in many types of cancer cells and plays a critical role in maintaining the pH balance of the tumor microenvironment. Inhibition of CA IX by this compound disrupts the pH balance of the tumor microenvironment, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anticancer effects, this compound has been shown to have anti-inflammatory and analgesic effects. This compound has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the treatment of infectious diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclooctyl-2-naphthalenesulfonamide is its potency as a CA IX inhibitor. This compound has been shown to be effective at inhibiting the activity of CA IX at low concentrations, making it a valuable tool for studying the role of CA IX in cancer biology. However, this compound has some limitations as well. This compound is a relatively expensive compound, and its synthesis can be challenging. In addition, this compound has limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on N-cyclooctyl-2-naphthalenesulfonamide. One area of research is the development of this compound analogs with improved solubility and potency. Another area of research is the identification of biomarkers that can predict the response of cancer cells to this compound treatment. Finally, there is a need for further studies to investigate the potential use of this compound in combination with other anticancer therapies. Overall, this compound is a promising compound with significant potential for cancer therapy and other biomedical applications.

Synthesis Methods

N-cyclooctyl-2-naphthalenesulfonamide can be synthesized using a variety of methods, but the most commonly used method involves the reaction of 2-naphthalenesulfonyl chloride with cyclooctylamine. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-cyclooctyl-2-naphthalenesulfonamide has been extensively studied for its anticancer effects. Studies have shown that this compound inhibits the growth and proliferation of cancer cells in vitro and in vivo. In addition, this compound has been shown to sensitize cancer cells to radiation therapy, making it a promising candidate for combination therapy.